Cas no 174094-31-6 (Iron;oxygen(2-);5,10,15,20-tetrakis(4-methylphenyl)porphyrin-22,24-diide)

• Product Name: Iron;oxygen(2-);5,10,15,20-tetrakis(4-methylphenyl)porphyrin-22,24-diide
• CAS No: 174094-31-6
• MF: C₉₆H₇₂Fe₂N₈O
• MW: 1465.3419046402
• CID: 1057829
• PubChem ID: 167994080
• Update Time: 2025-10-29

Iron;oxygen(2-);5,10,15,20-tetrakis(4-methylphenyl)porphyrin-22,24-diide Chemical and Physical Properties

Names and Identifiers

• Iron(III) meso-tetrakis(4-methylphenyl)porphine-μ-oxo dimer
• Iron;oxygen(2-);5,10,15,20-tetrakis(4-methylphenyl)porphyrin-22,24-diide
• Iron(III)meso-tetrakis(4-methylphenyl)porphine-μ-oxodimer
• mu-oxo-bis(5,10,15,20-tetrakis(4-methylphenyl)porphinato Iron)
• 174094-31-6

• Inchi： 1S/2C48H36N4.2Fe.O/c2*1-29-5-13-33(14-6-29)45-37-21-23-39(49-37)46(34-15-7-30(2)8-16-34)41-25-27-43(51-41)48(36-19-11-32(4)12-20-36)44-28-26-42(52-44)47(40-24-22-38(45)50-40)35-17-9-31(3)10-18-35;;;/h2*5-28H,1-4H3;;;/q2*-2;;;-2/b2*45-37-,45-38-,46-39-,46-41-,47-40-,47-42-,48-43-,48-44-;;;
• InChI Key： FXSDBYPIYRDPCJ-CTEYWONWSA-N
• SMILES： [Fe].[Fe].[O-2].[N-]1C2C=CC1=C(C1C=CC(C)=CC=1)C1C=CC(=C(C3C=CC(C)=CC=3)C3=CC=C(C(C4C=CC(C)=CC=4)=C4C=CC(C=2C2C=CC(C)=CC=2)=N4)[N-]3)N=1.[N-]1C2C=CC1=C(C1C=CC(C)=CC=1)C1C=CC(=C(C3C=CC(C)=CC=3)C3=CC=C(C(C4C=CC(C)=CC=4)=C4C=CC(C=2C2C=CC(C)=CC=2)=N4)[N-]3)N=1 |c:18,45,78,105,t:5,40,65,100|

Computed Properties

• Exact Mass: 1465.456135 g/mol
• Monoisotopic Mass: 1464.452780 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 107
• Rotatable Bond Count: 8
• Complexity: 2980
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1465.3
• Topological Polar Surface Area: 54.4

Additional information on Iron;oxygen(2-);5,10,15,20-tetrakis(4-methylphenyl)porphyrin-22,24-diide

Comprehensive Overview of Iron;oxygen(2-);5,10,15,20-tetrakis(4-methylphenyl)porphyrin-22,24-diide (CAS No. 174094-31-6)

The compound Iron;oxygen(2-);5,10,15,20-tetrakis(4-methylphenyl)porphyrin-22,24-diide (CAS No. 174094-31-6) is a metalloporphyrin complex that has garnered significant attention in the fields of materials science, catalysis, and biomedical research. This unique molecule combines a porphyrin ligand with an iron-oxo center, making it a versatile candidate for applications ranging from artificial photosynthesis to drug delivery systems. Its structural complexity and functional adaptability have positioned it as a subject of intense study in both academic and industrial settings.

One of the most intriguing aspects of Iron;oxygen(2-);5,10,15,20-tetrakis(4-methylphenyl)porphyrin-22,24-diide is its role in catalytic oxidation reactions. Researchers have explored its potential as a biomimetic catalyst, mimicking the activity of natural enzymes like cytochrome P450. This has led to breakthroughs in green chemistry, where the compound is used to facilitate environmentally friendly oxidation processes. The 4-methylphenyl substituents on the porphyrin ring enhance its solubility and stability, making it particularly useful in heterogeneous catalysis systems.

In the realm of renewable energy, this compound has been investigated for its ability to participate in light-driven electron transfer processes. Its porphyrin backbone acts as a photosensitizer, absorbing visible light and generating excited states that can drive chemical reactions. This property aligns with the growing global interest in solar energy conversion and hydrogen production, addressing key challenges in sustainable energy solutions. The iron-oxo moiety further enhances its redox activity, making it a promising candidate for energy storage applications.

The biomedical applications of Iron;oxygen(2-);5,10,15,20-tetrakis(4-methylphenyl)porphyrin-22,24-diide are equally compelling. Its structural similarity to heme proteins has sparked interest in its potential as a therapeutic agent. Studies have explored its use in photodynamic therapy (PDT), where it can generate reactive oxygen species (ROS) upon light irradiation, selectively targeting cancer cells. Additionally, its ability to bind small molecules like oxygen and nitric oxide opens doors for gas sensing and biomedical imaging applications.

From a materials science perspective, this compound has been incorporated into nanostructured materials and metal-organic frameworks (MOFs). Its large aromatic system and metal coordination sites make it an ideal building block for designing functional materials with tailored properties. Researchers have leveraged these features to create advanced materials for molecular recognition, selective adsorption, and even electronic devices. The tetrakis(4-methylphenyl) groups contribute to the compound's ability to self-assemble into ordered structures, further expanding its utility in nanotechnology.

The synthesis and characterization of Iron;oxygen(2-);5,10,15,20-tetrakis(4-methylphenyl)porphyrin-22,24-diide require specialized techniques, including UV-Vis spectroscopy, X-ray crystallography, and electrochemical analysis. These methods reveal insights into its electronic structure, redox behavior, and interaction with other molecules. The compound's stability under various conditions has also been a focus of research, particularly for applications requiring long-term performance in harsh environments.

As the scientific community continues to explore the potential of Iron;oxygen(2-);5,10,15,20-tetrakis(4-methylphenyl)porphyrin-22,24-diide, its interdisciplinary significance becomes increasingly apparent. Whether in catalysis, energy conversion, or biomedicine, this compound offers a unique combination of properties that address some of the most pressing challenges in modern science and technology. Its versatility and adaptability ensure that it will remain a focal point of research for years to come.